Cas no 1804691-06-2 (5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1804691-06-2
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4843705
• Update Time: 2025-07-19

5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H6BrF6NO3/c11-2-4-3-18-5(1-6(19)20)7(9(12,13)14)8(4)21-10(15,16)17/h3H,1-2H2,(H,19,20)
• InChI Key： BRTLWGJBRRLMAM-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(CC(=O)O)C(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3
• Topological Polar Surface Area: 59.4

Additional information on 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid

5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804691-06-2): A Comprehensive Overview

5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804691-06-2) is a highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable starting material for the synthesis of various bioactive compounds.

The bromomethyl group in 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid serves as an excellent electrophilic site for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. This versatility is particularly useful in the development of prodrugs and targeted drug delivery systems. The trifluoromethoxy and trifluoromethyl substituents, on the other hand, contribute to the molecule's lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

Recent studies have highlighted the potential of 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can be effectively used as a building block for the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in disease states such as cancer and neurodegenerative disorders. By targeting these interactions, researchers aim to develop novel therapeutic agents with improved efficacy and reduced side effects.

In another study, 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid was utilized to synthesize a series of compounds with potent anti-inflammatory properties. The resulting derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid has also been extensively explored. A multi-step synthesis route has been developed that yields high purity product with good overall yield. This synthetic protocol involves the sequential introduction of the bromomethyl, trifluoromethoxy, and trifluoromethyl groups onto the pyridine ring, followed by carboxylation to form the final product. The robustness and scalability of this synthetic method make it suitable for both laboratory-scale research and industrial production.

Beyond its applications in drug discovery, 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid has also found use in other areas of chemical research. For example, it has been employed as a ligand in transition metal-catalyzed reactions, where its unique electronic properties enhance catalytic activity and selectivity. Additionally, its ability to form stable complexes with various metal ions has led to its application in coordination chemistry and materials science.

In conclusion, 5-(Bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804691-06-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an ideal starting material for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.